Cas no 1644681-33-3 ((2S)-2-amino-N-propylpropanamide hydrochloride)

• Product Name: (2S)-2-amino-N-propylpropanamide hydrochloride
• CAS No: 1644681-33-3
• MF: C₆H₁₅ClN₂O
• MW: 166.649100542068
• CID: 6422387
• PubChem ID: 138987477
• Update Time: 2025-06-22

(2S)-2-amino-N-propylpropanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-N-propylpropanamide hydrochloride
• 1644681-33-3
• (2S)-2-Amino-N-propylpropanamide;hydrochloride
• EN300-6762561

• Inchi： 1S/C6H14N2O.ClH/c1-3-4-8-6(9)5(2)7;/h5H,3-4,7H2,1-2H3,(H,8,9);1H/t5-;/m0./s1
• InChI Key： IOGQJSWPTIQSBD-JEDNCBNOSA-N
• SMILES： C(=O)(NCCC)[C@@H](N)C.Cl

Computed Properties

• Exact Mass: 166.0872908g/mol
• Monoisotopic Mass: 166.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 93.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Additional information on (2S)-2-amino-N-propylpropanamide hydrochloride

(2S)-2-amino-N-propylpropanamide hydrochloride and Its Significance in Modern Chemical Biology

The compound with the CAS number 1644681-33-3, known as (2S)-2-amino-N-propylpropanamide hydrochloride, represents a fascinating subject of study in the realm of chemical biology. This molecule, characterized by its unique stereochemical configuration and functional groups, has garnered attention for its potential applications in drug discovery and therapeutic development. The precise stereochemistry of this amide derivative, particularly the (2S) configuration, plays a crucial role in determining its biological activity and interaction with biological targets.

In recent years, there has been a growing interest in chiral amides as pharmacological agents due to their ability to selectively interact with biological systems. The (2S)-configuration of the amide group in (2S)-2-amino-N-propylpropanamide hydrochloride imparts specific binding properties that make it an attractive candidate for further investigation. Studies have shown that the stereochemistry of amides can significantly influence their pharmacokinetic and pharmacodynamic profiles, making the precise structural definition of these compounds essential for therapeutic applications.

One of the most compelling aspects of (2S)-2-amino-N-propylpropanamide hydrochloride is its potential as a building block for more complex molecular architectures. The presence of both an amino group and an amide bond provides multiple points of modification, allowing chemists to design derivatives with tailored biological activities. This flexibility has been exploited in various research endeavors, where modifications to the side chain or other functional groups have led to the discovery of novel bioactive molecules.

The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for use in biochemical assays and pharmaceutical formulations. These properties are particularly important in drug development, where the physicochemical characteristics of a compound can significantly impact its efficacy and safety. The enhanced solubility provided by the hydrochloride salt also facilitates its use in high-throughput screening processes, enabling researchers to rapidly assess its interactions with biological targets.

Recent advancements in computational chemistry have further illuminated the potential of (2S)-2-amino-N-propylpropanamide hydrochloride. Molecular modeling studies have revealed insights into how this compound interacts with enzymes and receptors, providing a foundation for rational drug design. These computational approaches have been complemented by experimental investigations, which have validated many of the predictions made by computational models. Such interdisciplinary efforts highlight the importance of integrating computational and experimental techniques in modern chemical biology research.

The therapeutic potential of chiral amides like (2S)-2-amino-N-propylpropanamide hydrochloride extends beyond their use as standalone agents. They can also serve as key intermediates in the synthesis of more complex drugs. For instance, researchers have explored their utility in developing protease inhibitors, which are critical for treating various diseases, including cancer and infectious disorders. The ability to fine-tune the stereochemistry and functionality of these amides allows for the creation of molecules that exhibit high selectivity and potency against specific biological targets.

In addition to their role in drug development, (2S)-2-amino-N-propylpropanamide hydrochloride has shown promise in other areas of chemical biology. Its unique structural features make it a valuable tool for studying enzyme mechanisms and substrate recognition. By using this compound as a probe, researchers can gain insights into how enzymes function at a molecular level, which can inform the design of more effective enzyme inhibitors.

The synthesis of enantiomerically pure compounds like (2S)-2-amino-N-propylpropanamide hydrochloride remains a challenge in organic chemistry. However, recent developments in asymmetric synthesis have made it increasingly feasible to produce these compounds on a scalable basis. These advancements have opened up new possibilities for incorporating chiral amides into drug discovery programs, where their stereochemical purity is critical for achieving desired biological outcomes.

The future prospects for (2S)-2-amino-N-propylpropanamide hydrochloride are promising, with ongoing research exploring its potential applications in various therapeutic areas. As our understanding of chiral molecules continues to grow, so too will the number of innovative ways they can be utilized to address unmet medical needs. The compound's unique properties make it a versatile tool for both academic research and industrial applications, underscoring its importance in modern chemical biology.